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Compound of Interest

Compound Name: 4-Bromo-2-iodoaniline

Cat. No.: B187669 Get Quote

An In-depth Technical Guide to 4-Bromo-2-iodoaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-2-iodoaniline (CAS

Number: 66416-72-6), a key building block in synthetic and medicinal chemistry. This document

outlines its chemical properties, synthesis protocols, and significant applications in the

pharmaceutical and agrochemical industries.

Core Chemical and Physical Properties
4-Bromo-2-iodoaniline is a halogenated aromatic amine recognized for its utility as a versatile

intermediate in complex organic synthesis.[1] Its distinct substitution pattern, with a bromine

atom at the para-position and an iodine atom at the ortho-position relative to the amino group,

provides differential reactivity that is advantageous for selective chemical transformations.[1]

A summary of its key quantitative data is presented below:
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Property Value References

CAS Number 66416-72-6 [1]

Molecular Formula C₆H₅BrIN [1]

Molecular Weight 297.92 g/mol [1]

Appearance Gray to purple powder [1][2]

Melting Point 69-72 °C [1][3]

Purity ≥97% [3]

Synthesis of 4-Bromo-2-iodoaniline: Experimental
Protocols
The synthesis of 4-Bromo-2-iodoaniline is most commonly achieved through the electrophilic

iodination of 4-bromoaniline. Several methods have been reported, with variations in the

iodinating agent and reaction conditions.

General Experimental Protocol: Iodination of 4-
Bromoaniline
This protocol outlines a common method for the synthesis of 4-Bromo-2-iodoaniline.

Materials:

4-Bromoaniline

Sodium Iodide (NaI)

Sodium Perborate Tetrahydrate (NaBO₃·4H₂O)

Glacial Acetic Acid

Ethyl Acetate

Water
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5% Aqueous Sodium Thiosulfate

Anhydrous Magnesium Sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, suspend 4-bromoaniline (1

equivalent) in glacial acetic acid.[4]

To this suspension, add sodium iodide (1.1 equivalents) and sodium perborate tetrahydrate

(1.1 equivalents).[4]

Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-

layer chromatography (TLC).[4][5]

Upon completion, pour the reaction mixture into water.[4]

Extract the product with ethyl acetate.[4][5]

Wash the organic layer with a 5% aqueous solution of sodium thiosulfate to remove any

unreacted iodine.[5]

Dry the organic layer over anhydrous magnesium sulfate.[5]

Remove the solvent under reduced pressure to yield the crude product.[5]

The crude product can be further purified by column chromatography using a mixture of ethyl

acetate and hexane as the eluent.[5]

Logical Workflow for the Synthesis of 4-Bromo-2-iodoaniline:
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Synthesis Workflow of 4-Bromo-2-iodoaniline
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Caption: A flowchart illustrating the key steps in the synthesis of 4-Bromo-2-iodoaniline.
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Applications in Drug Discovery and Development
4-Bromo-2-iodoaniline is a crucial intermediate in the pharmaceutical industry, serving as a

foundational building block for a variety of active pharmaceutical ingredients (APIs).[1][2] Its

unique structure allows for the construction of complex molecular frameworks essential for

therapeutic efficacy.[1]

Key applications include:

Preparation of Quinolone Derivatives: It is used in the palladium-catalyzed synthesis of 2-

quinolone derivatives.[3][6]

Synthesis of Substituted Indoles: It serves as a starting material for the solid-phase synthesis

of 2,3,5-trisubstituted indoles.[3][6]

Development of Kinase Inhibitors: While direct evidence for 4-Bromo-2-iodoaniline is

limited, related multi-halogenated anilines are explored as scaffolds for kinase inhibitors due

to the potential for differential functionalization at the halogenated sites.

Hypothetical Signaling Pathway Interaction:

The following diagram illustrates a hypothetical mechanism where a derivative of 4-Bromo-2-
iodoaniline acts as a kinase inhibitor. The aniline scaffold allows for modifications that can

target the ATP-binding pocket of a kinase, thereby inhibiting its activity and downstream

signaling.
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Hypothetical Kinase Inhibition Pathway
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Caption: A diagram showing the hypothetical inhibition of a receptor tyrosine kinase signaling

pathway.

Conclusion
4-Bromo-2-iodoaniline is a chemical intermediate of significant value to the research and

development sectors, particularly in pharmaceuticals and agrochemicals. Its well-defined

properties and versatile reactivity make it an essential tool for synthetic chemists aiming to
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construct complex and novel molecular architectures. The protocols and data presented in this

guide are intended to support its effective application in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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